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Compound of Interest

Compound Name: Demethylsonchifolin

Cat. No.: B15593848 Get Quote

Disclaimer: Extensive literature searches for "Demethylsonchifolin" did not yield specific

scientific data. However, numerous studies were found for a similarly named compound,

"Demethylnobiletin," which exhibits significant therapeutic potential. This guide provides a

comprehensive overview of the available research on Demethylnobiletin, with the assumption

that this may be the compound of interest.

This technical guide delves into the core therapeutic effects of Demethylnobiletin, a major

metabolite of Nobiletin, a polymethoxyflavone found in citrus peels. The content is tailored for

researchers, scientists, and drug development professionals, providing a detailed examination

of its anti-inflammatory properties and underlying molecular mechanisms.

Quantitative Data Summary
The anti-inflammatory effects of Demethylnobiletin (referred to as 4DN or 5DN in various

studies) and its metabolites have been quantified in several key studies. The data below

summarizes their inhibitory effects on crucial inflammatory mediators in lipopolysaccharide

(LPS)-stimulated RAW 264.7 macrophages.
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Core Mechanism of Action: Inhibition of the NF-κB
Signaling Pathway
A primary mechanism through which Demethylnobiletin exerts its anti-inflammatory effects is by

inhibiting the nuclear factor-kappa B (NF-κB) signaling pathway.[1][3] NF-κB is a critical

transcription factor that regulates the expression of numerous pro-inflammatory genes,

including iNOS and COX-2.[3][4]

In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.

Upon stimulation by inflammatory signals like LPS, IκB is phosphorylated and degraded,

allowing NF-κB to translocate to the nucleus and initiate the transcription of target genes.[1]

Studies have shown that 4'-Demethylnobiletin (4DN) inhibits the nuclear translocation of NF-κB

in LPS-stimulated RAW 264.7 macrophages.[1] This inhibition prevents the subsequent

expression of NF-κB-dependent pro-inflammatory mediators, thereby dampening the

inflammatory response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Anti-inflammatory effects of 4'-demethylnobiletin, a major metabolite of nobiletin - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. Anti-Inflammatory Property of 5-Demethylnobiletin (5-Hydroxy-6, 7, 8, 3′, 4′-
pentamethoxyflavone) and Its Metabolites in Lipopolysaccharide (LPS)-Induced RAW 264.7
Cells - PMC [pmc.ncbi.nlm.nih.gov]

3. Alternations of NF-κB Signaling by Natural Compounds in Muscle-Derived Cancers
[mdpi.com]

4. Evaluation of anti-inflammatory activity of compounds isolated from the rhizome of
Ophiopogon japonicas - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Unraveling the Therapeutic Potential of
Demethylnobiletin: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15593848#potential-therapeutic-effects-
of-demethylsonchifolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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